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Compound of Interest

Compound Name: Ac-VEID-AMC

Cat. No.: B158954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ac-VEID-AMC (N-Acetyl-Val-Glu-Ile-Asp-7-amino-4-methylcoumarin) is a highly specific

fluorogenic substrate for caspase-6, an effector caspase playing a crucial role in the execution

phase of apoptosis and implicated in neurodegenerative diseases. The assay principle is based

on the proteolytic cleavage of the tetrapeptide sequence VEID by caspase-6. This cleavage

releases the fluorescent aminomethylcoumarin (AMC) group, which can be quantified to

determine caspase-6 activity.[1] Accurate and consistent preparation of the Ac-VEID-AMC
stock solution is critical for obtaining reliable and reproducible results in enzymatic assays.

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing this stock solution due to

its ability to dissolve the substrate effectively.[1][2]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for Ac-VEID-AMC, essential

for accurate stock solution preparation and experimental design.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b158954?utm_src=pdf-interest
https://www.benchchem.com/product/b158954?utm_src=pdf-body
https://www.fishersci.com/shop/products/ac-veid-amc-5mg/502008280
https://www.benchchem.com/product/b158954?utm_src=pdf-body
https://www.fishersci.com/shop/products/ac-veid-amc-5mg/502008280
https://cdn.caymanchem.com/cdn/insert/14989.pdf
https://www.benchchem.com/product/b158954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source(s)

Molecular Weight (MW) 673.7 g/mol [1]

Chemical Formula C₃₂H₄₃N₅O₁₁ [1]

Purity ≥95% (by HPLC) [1]

Solubility Soluble in DMSO [1][2]

Excitation Wavelength (Ex) 340-360 nm [1]

Emission Wavelength (Em) 440-460 nm [1]

Recommended Stock Conc. 1-10 mM in DMSO [3]

Typical Working Conc. 50 µM - 200 µM

Long-Term Storage -20°C or -80°C [1]

Experimental Protocols
Materials

Ac-VEID-AMC powder

Anhydrous, research-grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (polypropylene)

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath

Protocol for Preparing a 5 mM Stock Solution
This protocol describes the preparation of 1 mL of a 5 mM Ac-VEID-AMC stock solution in

DMSO. Adjust volumes as needed for different stock concentrations or final volumes.

Pre-analysis Calculation:
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Using the molecular weight (MW) of 673.7 g/mol , calculate the mass of Ac-VEID-AMC
powder required.

Mass (mg) = Molarity (mol/L) x Volume (L) x MW ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.005 mol/L x 0.001 L x 673.7 g/mol x 1000 mg/g = 3.37 mg

Weighing the Compound:

Carefully weigh out approximately 3.37 mg of Ac-VEID-AMC powder and place it into a

sterile polypropylene microcentrifuge tube.

Note: If working with a pre-weighed amount (e.g., 5 mg), adjust the volume of DMSO

accordingly to achieve the desired concentration.

Solubilization:

Add 1 mL of anhydrous, research-grade DMSO to the microcentrifuge tube containing the

Ac-VEID-AMC powder.

Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear, colorless solution should be formed.

If solubility issues persist, the tube can be gently warmed to 37°C or briefly sonicated in an

ultrasonic bath.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 20 µL) in sterile polypropylene

microcentrifuge tubes.[4]

Store the aliquots at -20°C for short-to-medium term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months).[4] When stored properly, the compound can be

stable for at least four years.[2][5]

Protocol for Preparing a 50 µM Working Solution
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This protocol describes the dilution of the 5 mM stock solution to a final working concentration

of 50 µM in a total reaction volume of 100 µL.

Prepare Assay Buffer:

Prepare the appropriate assay buffer as required by your specific experimental conditions.

A typical caspase assay buffer is HEPES-based with added DTT and CHAPS (e.g., 200

mM HEPES, pH 7.4, with 1% CHAPS, 50 mM DTT, and 20 mM EDTA).

Serial Dilution (Recommended):

To avoid precipitation of the substrate when transferring from a high concentration of

DMSO directly into an aqueous buffer, it is advisable to perform an intermediate dilution.[6]

Note: Ensure the final concentration of DMSO in the assay is low (typically ≤0.5%) to

prevent solvent effects on enzyme activity.[4]

Dilution Calculation:

A 1:100 dilution of the 5 mM stock solution is required to achieve a 50 µM final

concentration (5000 µM / 50 µM = 100).

For a 100 µL final reaction volume, you will need 1 µL of the 5 mM stock solution.

Preparation of the Reaction Mixture:

In a well of a 96-well plate, combine the components of your reaction (e.g., cell lysate or

purified enzyme, assay buffer).

The volume of these components should be 99 µL.

To initiate the reaction, add 1 µL of the 5 mM Ac-VEID-AMC stock solution to the 99 µL of

reaction mixture.

Mix gently and immediately begin your measurement.

Visualizations
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Stock Solution Preparation (5 mM) Working Solution Preparation (50 µM)

1. Weigh 3.37 mg
Ac-VEID-AMC Powder

2. Add 1 mL
Anhydrous DMSO

3. Vortex/Sonicate
to Dissolve

4. Aliquot into
Single-Use Tubes 5. Store at -20°C/-80°C A. Prepare Reaction Mix

(99 µL Assay Buffer + Enzyme)
Use one aliquot B. Add 1 µL of 5 mM

Ac-VEID-AMC Stock
C. Mix and Measure

Fluorescence
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Caption: Workflow for preparing Ac-VEID-AMC stock and working solutions.
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Caption: Caspase-6 cleavage of Ac-VEID-AMC leading to fluorescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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